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Compound of Interest

Compound Name: Mdpbp

Cat. No.: B1660546

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 3',4'-Methylenedioxy-a-
pyrrolidinobutiophenone (MDPBP), a psychoactive substance of the cathinone class. Given the
limited publicly available toxicological data, this compound must be treated as highly potent
and hazardous. All personnel must adhere to strict safety protocols to minimize exposure risk.

Chemical and Physical Properties

Proper identification and understanding of a compound's properties are foundational to its safe
handling.
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Property Value

Full Chemical Name 3',4'-Methylenedioxy-a-pyrrolidinobutiophenone

Abbreviation MDPBP

CAS Number 784985-33-7[1][2][3]

Molecular Formula C1sH1oNO3[1][2][3]1[4]

Molar Mass 261.32 g/mol [1][3][4]

Appearance Crystalline solid

Solubility DMSO: ~0.5 mg/mLEthanol: ~1 mg/mLPBS (pH
7.2): ~10 mg/mL

Storage Store at -20°CJ[4]

Stability > 5 years at -20°C[4]

Hazard Identification and Safety Precautions

MDPBP is classified as a hazardous substance. A Safety Data Sheet (SDS) for the
hydrochloride salt of MDPBP indicates that it is toxic if swallowed, in contact with skin, or if
inhaled. The GHS hazard pictograms associated with this compound include the skull and
crossbones, and the signal word is "Danger".

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
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P405: Store locked up.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P361: Take off immediately all contaminated clothing.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the hazardous compound. The following PPE should be worn at all times when handling

MDPBP:

PPE Category

Specific Requirements

Hand Protection

Chemical-resistant gloves (e.qg., nitrile), double-

gloving is recommended.

Body Protection

A disposable gown or lab coat that is resistant to
chemicals. For larger quantities or when there is
a risk of splashing, a chemical-resistant apron or

coveralls should be used.

Eye/Face Protection

Safety glasses with side shields or chemical
safety goggles. A face shield should be used in
addition to goggles when there is a significant

risk of splashing.

Respiratory Protection

Work should be conducted in a certified
chemical fume hood or other ventilated
enclosure. If there is a risk of aerosol generation
and engineering controls are not sufficient, a
NIOSH-approved respirator (e.g., N95 or higher)
appropriate for the potential exposure level

should be used.

Operational Plan for Handling MDPBP
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A systematic approach to handling potent compounds like MDPBP is essential to ensure
safety. The following workflow outlines the key steps from preparation to disposal.
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Preparation Phase

Review SDS

Don Appropriate PPE

Prepare Fume Hood

Tare Weighing Vessel

Weigh MDPBP

Dissolve/Dilute

Perform Experiment

Cleanup & Dvisposal Phase

Decontaminate Surfaces

l

Segregate Waste

'

Dispose of Waste

'

Doff PPE
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Hierarchy of Controls

Elimination/Substitution

(Not feasible for this research)

Engineering Controls

Chemical Fume Hood Ventilated Enclosures
Standard Operating Procedures (SOPs)
Goggles/Face Shield Lab Coat/Gown

Administrative Controls

Personal Protective Equipment (PPE)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3',4'-Methylenedioxy-I+-pyrrolidinobutiophenone [medbox.iiab.me]
e 2. caymanchem.com [caymanchem.com]

o 3. 3',4'-Methylenedioxy-a-pyrrolidinobutiophenone - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1660546?utm_src=pdf-body-img
https://www.benchchem.com/product/b1660546?utm_src=pdf-custom-synthesis
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/3',4'-Methylenedioxy-%CE%B1-pyrrolidinobutiophenone
https://www.caymanchem.com/product/10437/3-4-methylenedioxy-alpha-pyrrolidinobutiophenone-hydrochloride
https://en.wikipedia.org/wiki/3%27,4%27-Methylenedioxy-%CE%B1-pyrrolidinobutiophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 4. caymanchem.com [caymanchem.com]

 To cite this document: BenchChem. [Essential Safety and Handling of 3',4'-Methylenedioxy-
a-pyrrolidinobutiophenone (MDPBP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1660546#personal-protective-equipment-for-
handling-mdpbp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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